N*2*-tert-Butyl-3-chlorobenzene-1,2-diamine

• Molecular Formula: C10H15ClN2
• Molecular Weight: 198.69 g/mol
• IUPAC Name: 2-N-tert-butyl-3-chlorobenzene-1,2-diamine
• InChI: InChI=1S/C10H15ClN2/c1-10(2,3)13-9-7(11)5-4-6-8(9)12/h4-6,13H,12H2,1-3H3
• InChI Key: LLRODTWEFIVFMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC1=C(C=CC=C1Cl)N

Description

N*2*-tert-Butyl-3-chlorobenzene-1,2-diamine is a useful research compound. Its molecular formula is C10H15ClN2 and its molecular weight is 198.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of titanium (III) chloride (10 wt. % in 20-30% hydrochloric acid, 120 ml, 78 mmol) was added drop wise to a solution of tert-butyl-(2-chloro-6-nitrophenyl)-amine from Example 12A (5.7 g, 25 mmol) and sodium acetate (112 g, 1.4 moles) in methanol (205 ml) and water (63 ml). The mixture was stirred for 2 h, water was added to dissolve remaining solids and the organic solvent was evaporated. The mixture was neutralised with solid sodium hydrogen carbonate and extracted with EtOAc. The organic extracts were dried and evaporated to afford an orange oil; yield 4.7 g, 94%.